Cas no 53867-95-1 (8-Aminoquinolin-4-ol)
8-Aminoquinolin-4-ol is a heterocyclic organic compound featuring both amino and hydroxyl functional groups on a quinoline scaffold. This structure imparts versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich quinoline core facilitates coordination with metal ions, enabling applications in catalysis and material science. The compound’s dual functional groups allow for selective derivatization, supporting the development of bioactive molecules, including antimalarial and antimicrobial agents. High purity grades ensure consistent performance in research and industrial processes. Stability under standard conditions and solubility in common organic solvents further enhance its utility in synthetic chemistry.
8-Aminoquinolin-4-ol structure
Product Name:8-Aminoquinolin-4-ol
CAS No:53867-95-1
MF:C9H8N2O
MW:160.17262172699
CID:1024032
PubChem ID:21826795
Update Time:2025-06-07
8-Aminoquinolin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 8-Aminoquinolin-4-ol
- 8-amino-1H-quinolin-4-one
- 8-amino-4-Quinolinol
- 4-Hydroxy-8-amino-chinolin
- 4-Hydroxy-8-aminoquinoline
- 8-amino-4-hydroxyquinoline
- 8-Amino-chinolin-4-ol
- 8-amino-quinolin-4-ol
- ACT10540
- ANW-62631
- CTK8B9511
- SureCN6537503
- SureCN6537697
- Z1823256408
- INLBSFZJESHRAK-UHFFFAOYSA-N
- EN300-172440
- SY287804
- MFCD09261104
- 50349-92-3
- SB67470
- AKOS024015797
- SCHEMBL6537503
- SB68087
- 8-Aminoquinolin-4(1H)-one
- 53867-95-1
- AKOS006329747
- DB-333815
- DTXSID60618529
-
- Inchi： 1S/C9H8N2O/c10-7-3-1-2-6-8(12)4-5-11-9(6)7/h1-5H,10H2,(H,11,12)
- InChI Key： INLBSFZJESHRAK-UHFFFAOYSA-N
- SMILES： O=C1C=CNC2C(=CC=CC=21)N
Computed Properties
- Exact Mass: 160.06374
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 59.14
8-Aminoquinolin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143151-1g |
8-aminoquinolin-4-ol |
53867-95-1 | 95% | 1g |
$662 | 2021-08-05 | |
| Alichem | A189000988-1g |
8-Amino-4-hydroxyquinoline |
53867-95-1 | 98% | 1g |
$1637.02 | 2023-09-01 | |
| Alichem | A189000988-5g |
8-Amino-4-hydroxyquinoline |
53867-95-1 | 98% | 5g |
$4334.92 | 2023-09-01 | |
| Alichem | A189000988-10g |
8-Amino-4-hydroxyquinoline |
53867-95-1 | 98% | 10g |
$6766.27 | 2023-09-01 | |
| Chemenu | CM143151-1g |
8-aminoquinolin-4-ol |
53867-95-1 | 95% | 1g |
$*** | 2023-05-30 | |
| Enamine | EN300-172440-0.05g |
8-aminoquinolin-4-ol |
53867-95-1 | 90% | 0.05g |
$226.0 | 2023-09-20 | |
| Enamine | EN300-172440-0.1g |
8-aminoquinolin-4-ol |
53867-95-1 | 90% | 0.1g |
$337.0 | 2023-09-20 | |
| Enamine | EN300-172440-0.25g |
8-aminoquinolin-4-ol |
53867-95-1 | 90% | 0.25g |
$481.0 | 2023-09-20 | |
| Enamine | EN300-172440-0.5g |
8-aminoquinolin-4-ol |
53867-95-1 | 90% | 0.5g |
$758.0 | 2023-09-20 | |
| Enamine | EN300-172440-1.0g |
8-aminoquinolin-4-ol |
53867-95-1 | 1g |
$971.0 | 2023-06-08 |
8-Aminoquinolin-4-ol Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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